N1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N2-phenethyloxalamide

• IUPAC Name: N'-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C17H22N4O2/c1-13-12-14(2)21(20-13)11-10-19-17(23)16(22)18-9-8-15-6-4-3-5-7-15/h3-7,12H,8-11H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: PFQGKCZIOOVVPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C(=O)NCCC2=CC=CC=C2)C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

The 3,5-dimethyl-1H-pyrazol-1-yl group is a type of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms and three carbon atoms. Pyrazoles are known for their various potential applications in the catalysis area but also in medicine or biomimetism studies.

Synthesis Analysis

The synthesis of compounds containing the 3,5-dimethyl-1H-pyrazol-1-yl group often involves the reaction of α, β -unsaturated aldehydes/ketones with substituted phenylhydrazine. For example, 1,3,5-trisubstituted-1H-pyrazoles were synthesized via cyclocondensation in 78–92% yields starting from α, β -unsaturated aldehydes/ketones with substituted phenylhydrazine using vitamin B1 as a catalyst.

Molecular Structure Analysis

The molecular structure of compounds containing the 3,5-dimethyl-1H-pyrazol-1-yl group can be determined by techniques such as X-ray crystallography. For example, the crystalline structure of one compound was completely determined by single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving compounds with the 3,5-dimethyl-1H-pyrazol-1-yl group can be influenced by factors like the molar ratio of oxidant-to-substrate, nature of ligand, metal ion, and counter-ion.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds containing the 3,5-dimethyl-1H-pyrazol-1-yl group can be determined by techniques such as IR, ¹H, ¹³C NMR and mass spectral data.

Scientific Research Applications

Antimicrobial Properties

• . Researchers have explored their potential as novel antimicrobial agents, especially against drug-resistant strains.

Antitubercular Activity

• A study synthesized 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole and evaluated its anti-tubercular potential against Mycobacterium tuberculosis. .

Antileishmanial and Antimalarial Effects

• Pyrazole-bearing compounds, including those with hydrazine-coupled pyrazoles, exhibit diverse pharmacological effects. .

Mechanism of Action

The mechanism of action of compounds containing the 3,5-dimethyl-1H-pyrazol-1-yl group can vary widely depending on the specific compound and its biological target. For example, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with compounds containing the 3,5-dimethyl-1H-pyrazol-1-yl group would depend on the specific compound. It’s important to refer to the appropriate safety data sheets or other resources for information on handling, storage, and disposal.

Future Directions

The future directions for research on compounds containing the 3,5-dimethyl-1H-pyrazol-1-yl group could include further exploration of their potential applications in medicine, catalysis, and other areas. Additionally, new synthetic routes and derivatives could be explored.